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Compound of Interest

Compound Name: Methyl 3-boronobenzoate

Cat. No.: B135663 Get Quote

Essential Safety and Handling Guide for Methyl 3-
boronobenzoate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate and essential safety and logistical

information for the use of Methyl 3-boronobenzoate, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Product Name: Methyl 3-boronobenzoate

CAS No.: 99769-19-4

Hazard Identification and Classification: Methyl 3-boronobenzoate is classified as a

hazardous substance.[1] It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1]
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Hazard Classification Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Source:[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety when handling Methyl 3-boronobenzoate.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side-shields meeting ANSI

Z87.1 standard. A face shield

may be required for splash

hazards.[2][3]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[2] Gloves should be inspected

before use and changed

immediately upon contact with

the chemical.[2]

Prevents skin contact. Proper

glove removal technique is

essential to avoid

contamination.[2][4]

Body Protection

A flame-resistant lab coat, fully

buttoned.[2] Long pants and

closed-toe, closed-heel shoes

are mandatory.[2][5]

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA approved

respirator is required when

dusts are generated or if

engineering controls are

insufficient.[2][3]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of Methyl 3-
boronobenzoate.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and their locations

are known.[2][6]

Work in a well-ventilated area, preferably a chemical fume hood.[1][4]

The work area should be clean and uncluttered.
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2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling:

Avoid generating dust when transferring the solid.[2][7] Use appropriate tools like a spatula

for transfers.[2]

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke when using this product.[1]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Clean the work area to remove any residual chemical.[2]

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste.[2]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.[1]

Flush skin with plenty of water for at least 15

minutes.[3] Get medical advice if skin irritation

occurs.[6]

Inhalation

Move the person to fresh air.[1][6] If breathing is

difficult, give oxygen.[3] If not breathing, give

artificial respiration.[3] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1][3] Wash out mouth

with water.[1] Never give anything by mouth to

an unconscious person.[3] Seek immediate

medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.[1]

Wear appropriate PPE, including respiratory protection.[1]

Avoid breathing dust.[2]

Sweep up the solid material and place it in a suitable, labeled container for disposal.[2][7]

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Methyl 3-boronobenzoate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Chemical:

Dispose of excess or unwanted Methyl 3-boronobenzoate as hazardous waste.[2]

Package the waste in a suitable, labeled container with a tightly fitting cap.[8]

Label the container clearly with "Hazardous Waste" and the full chemical name.[8]

Store the sealed waste container in a designated satellite accumulation area and follow your

institution's procedures for hazardous waste pickup.[8]

Contaminated Materials:

Any materials that have come into contact with the chemical, such as gloves, weighing

papers, and paper towels, must also be disposed of as hazardous waste.[2]

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[8]

The rinsate must be collected and disposed of as hazardous waste.[8]

After thorough rinsing and air drying in a well-ventilated area, deface the original label. The

clean container can then be disposed of according to local regulations.[8]

Workflow for Handling Methyl 3-boronobenzoate
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Caption: Workflow for the safe handling and disposal of Methyl 3-boronobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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